Cas no 10508-77-7 (1,3,2-Benzodioxaphosphole, 2-propoxy-, 2-oxide)
10508-77-7 structure
Product Name:1,3,2-Benzodioxaphosphole, 2-propoxy-, 2-oxide
CAS No:10508-77-7
MF:C9H11O4P
MW:214.155003786087
CID:1150509
PubChem ID:15700831
Update Time:2025-04-20
1,3,2-Benzodioxaphosphole, 2-propoxy-, 2-oxide Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Benzodioxaphosphole, 2-propoxy-, 2-oxide
- 2-propoxy-1,3,2λ<sup>5</sup>-benzodioxaphosphole 2-oxide
- SCHEMBL9121273
- 2-Propoxy-2H-1,3,2lambda~5~-benzodioxaphosphol-2-one
- LWBAJCQHTWKHKX-UHFFFAOYSA-N
- 10508-77-7
- n-propyl o-phenylene phosphate
- DTXSID90577039
-
- Inchi: 1S/C9H11O4P/c1-2-7-11-14(10)12-8-5-3-4-6-9(8)13-14/h3-6H,2,7H2,1H3
- InChI Key: LWBAJCQHTWKHKX-UHFFFAOYSA-N
- SMILES: P1(=O)(OC2C=CC=CC=2O1)OCCC
Computed Properties
- Exact Mass: 214.03953
- Monoisotopic Mass: 214.03949583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
1,3,2-Benzodioxaphosphole, 2-propoxy-, 2-oxide Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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